Cas no 152175-76-3 (Kaur-16-ene-1,3,6,7,11,15-hexol,1,6,7,11,15-pentaacetate, (1a,3b,6a,7b,11b,15b)- (9CI))
152175-76-3 structure
Product Name:Kaur-16-ene-1,3,6,7,11,15-hexol,1,6,7,11,15-pentaacetate, (1a,3b,6a,7b,11b,15b)- (9CI)
CAS No:152175-76-3
MF:C30H42O11
MW:578.64789056778
CID:232472
PubChem ID:91884971
Update Time:2025-04-19
Kaur-16-ene-1,3,6,7,11,15-hexol,1,6,7,11,15-pentaacetate, (1a,3b,6a,7b,11b,15b)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Kaur-16-ene-1,3,6,7,11,15-hexol,1,6,7,11,15-pentaacetate, (1a,3b,6a,7b,11b,15b)- (9CI)
- Forrestin A
- (1α,3β,5β,6α,7β,8α,9β,10α,11β,13α,15β)-3-Hydroxykaur-16-ene-1,6,7 ,11,15-pentayl pentaacetate
- (-)-Forrestin A
- 1H-2,10a-Ethanophenanthrene,kaur-16-ene-1,3,6,7,11,15-hexol deriv.
- ForrestinA (Rabdosia)
- [ "" ]
- [(1R,2R,3R,4S,6S,8S,9R,10R,11S,13S,15R)-2,3,8,15-tetraacetyloxy-6-hydroxy-5,5,9-trimethyl-14-methylidene-11-tetracyclo[11.2.1.01,10.04,9]hexadecanyl] acetate
- 152175-76-3
-
- Inchi: 1S/C30H42O11/c1-13-19-10-20(37-14(2)31)24-29(9)22(38-15(3)32)11-21(36)28(7,8)25(29)23(39-16(4)33)27(41-18(6)35)30(24,12-19)26(13)40-17(5)34/h19-27,36H,1,10-12H2,2-9H3/t19-,20+,21+,22+,23-,24-,25+,26-,27+,29-,30-/m1/s1
- InChI Key: IBZKZJFIBDPMSV-XKIVFHDSSA-N
- SMILES: O(C(C)=O)[C@H]1[C@@H]([C@H]2C(C)(C)[C@H](C[C@@H]([C@]2(C)[C@H]2[C@H](C[C@H]3C(=C)[C@H]([C@@]21C3)OC(C)=O)OC(C)=O)OC(C)=O)O)OC(C)=O
Computed Properties
- Exact Mass: 578.27271215g/mol
- Monoisotopic Mass: 578.27271215g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 41
- Rotatable Bond Count: 10
- Complexity: 1160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 152Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.3±0.1 g/cm3
- Boiling Point: 605.5±55.0 °C at 760 mmHg
- Flash Point: 184.8±25.0 °C
- PSA: 151.73000
- LogP: 2.65420
- Vapor Pressure: 0.0±3.9 mmHg at 25°C
Kaur-16-ene-1,3,6,7,11,15-hexol,1,6,7,11,15-pentaacetate, (1a,3b,6a,7b,11b,15b)- (9CI) Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Kaur-16-ene-1,3,6,7,11,15-hexol,1,6,7,11,15-pentaacetate, (1a,3b,6a,7b,11b,15b)- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F33490-5mg |
(1α,3β,5β,6α,7β,8α,9β,10α,11β,13α,15β)-3-Hydroxykaur-16-ene-1,6,7 ,11,15-pentayl pentaacetate |
152175-76-3 | ,HPLC≥98% | 5mg |
¥6240.0 | 2023-09-07 | |
| YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd. | BBP60039-5mg |
Forrestin A |
152175-76-3 | 5mg |
¥4650 | 2023-09-19 | ||
| TargetMol Chemicals | TN4072-5 mg |
Forrestin A |
152175-76-3 | 98% | 5mg |
¥ 4,420 | 2023-07-11 | |
| TargetMol Chemicals | TN4072-1 mL * 10 mM (in DMSO) |
Forrestin A |
152175-76-3 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 6720 | 2023-09-15 | |
| TargetMol Chemicals | TN4072-5mg |
Forrestin A |
152175-76-3 | 5mg |
¥ 4420 | 2024-07-20 | ||
| A2B Chem LLC | AE93475-5mg |
Forrestin A |
152175-76-3 | 5mg |
$785.00 | 2024-04-20 | ||
| TargetMol Chemicals | TN4072-1 ml * 10 mm |
Forrestin A |
152175-76-3 | 1 ml * 10 mm |
¥ 6720 | 2024-07-20 |
Kaur-16-ene-1,3,6,7,11,15-hexol,1,6,7,11,15-pentaacetate, (1a,3b,6a,7b,11b,15b)- (9CI) Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
152175-76-3 (Kaur-16-ene-1,3,6,7,11,15-hexol,1,6,7,11,15-pentaacetate, (1a,3b,6a,7b,11b,15b)- (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk